Cas no 2081124-51-6 (N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine)

• Product Name: N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine
• CAS No: 2081124-51-6
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• MDL: MFCD31653108
• CID: 5521009
• Update Time: 2026-03-10

N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine

• MDL： MFCD31653108
• Inchi： 1S/C10H16N4O2S/c1-10(2,3)16-9(15)12-6-7-5-11-8(17-4)14-13-7/h5H,6H2,1-4H3,(H,12,15)
• InChI Key： OYUPENDMHJQHIK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1N=NC(SC)=NC=1

Additional information on N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine

Comprehensive Overview of N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine (CAS No. 2081124-51-6)

In the realm of organic chemistry and pharmaceutical research, N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine (CAS No. 2081124-51-6) has emerged as a compound of significant interest. This Boc-protected amine derivative, featuring a 1,2,4-triazine core, is widely utilized in medicinal chemistry for its versatility in drug discovery and peptide synthesis. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and bioconjugation strategies, aligning with the growing demand for targeted therapeutics.

The structural uniqueness of N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine lies in its methylthio and Boc-protected amine functional groups, which enhance its reactivity in cross-coupling reactions. This makes it a valuable intermediate for constructing heterocyclic scaffolds, a hot topic in AI-driven drug design. Recent trends in high-throughput screening and fragment-based drug discovery have further amplified its relevance, as scientists seek to optimize lead compounds with improved pharmacokinetic properties.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Given the rise of green chemistry initiatives, researchers are particularly interested in eco-friendly protocols for its preparation. The methylthio group in the triazine ring also opens doors to click chemistry applications, a trending area in biomaterial engineering and diagnostic probe development. These attributes position CAS No. 2081124-51-6 as a key player in cutting-edge research.

From a commercial perspective, the demand for N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine is fueled by its role in preclinical studies for oncology and central nervous system (CNS) targets. Its compatibility with solid-phase peptide synthesis (SPPS) further broadens its utility, addressing the surge in interest for peptide-based therapeutics. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure its purity, a critical factor for reproducibility in assay development.

In summary, N-Boc-1-[3-(Methylthio)-1,2,4-triazin-6-yl]methylamine (CAS No. 2081124-51-6) exemplifies the intersection of structural innovation and practical application in modern chemistry. Its adaptability to combinatorial chemistry and alignment with personalized medicine trends underscore its enduring value. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of medicinal chemists and material scientists alike.